Cas no 1253789-74-0 (1-(5-Bromo-1H-indol-7-yl)ethanone)

1-(5-Bromo-1H-indol-7-yl)ethanone structure
1253789-74-0 structure
Product Name:1-(5-Bromo-1H-indol-7-yl)ethanone
CAS No:1253789-74-0
MF:C10H8BrNO
MW:238.08062171936
CID:1071543
PubChem ID:329767870
Update Time:2025-04-20

1-(5-Bromo-1H-indol-7-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-1H-indol-7-yl)ethanone
    • 5-Bromo-7-acetylindole
    • 7-Acetyl-5-bromoindole, 96%
    • DB-057981
    • SCHEMBL10211382
    • 1-(5-bromo-1H-indol-7-yl)ethan-1-one
    • AKOS015834790
    • 1253789-74-0
    • MDL: MFCD17011864
    • Inchi: 1S/C10H8BrNO/c1-6(13)9-5-8(11)4-7-2-3-12-10(7)9/h2-5,12H,1H3
    • InChI Key: LPQKQTUKOZNLJQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C)=O)C2=C(C=1)C=CN2

Computed Properties

  • Exact Mass: 236.97893g/mol
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • Melting Point: 111-114 °C

1-(5-Bromo-1H-indol-7-yl)ethanone Security Information

1-(5-Bromo-1H-indol-7-yl)ethanone Pricemore >>

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